5-(4-methylphenyl)-4-{[3-(2-nitrophenyl)-2-propen-1-ylidene]amino}-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(4-methylphenyl)-4-[[(Z)-3-(2-nitrophenyl)prop-2-enylidene]amino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H15N5O2S/c1-13-8-10-15(11-9-13)17-20-21-18(26)22(17)19-12-4-6-14-5-2-3-7-16(14)23(24)25/h2-12H,1H3,(H,21,26)/b6-4-,19-12?
• InChI Key: DHOLMHFYXLBMEV-HXNRNBTNSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NNC(=S)N2N=CC=CC3=CC=CC=C3[N+](=O)[O-]
• Isomeric SMILES: CC1=CC=C(C=C1)C2=NNC(=S)N2N=C/C=C\C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H15N5O2S
• Molecular Weight: 365.4 g/mol

Description

5-(4-methylphenyl)-4-{[3-(2-nitrophenyl)-2-propen-1-ylidene]amino}-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C18H15N5O2S and its molecular weight is 365.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 365.09464591 g/mol and the complexity rating of the compound is 620. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Corrosion Inhibition

Triazole derivatives, such as Schiff's bases of pyridyl substituted triazoles, have been investigated for their effectiveness as corrosion inhibitors for mild steel in hydrochloric acid solutions. Their studies suggest that these compounds exhibit excellent corrosion inhibition capabilities, potentially due to their ability to form protective films on metal surfaces. This property is particularly significant for extending the lifespan of metal components in industrial applications (Ansari, Quraishi, & Singh, 2014).

Antimicrobial and Antituberculosis Activities

Certain 1,2,4-triazole derivatives have been synthesized and evaluated for their biological properties, including antimicrobial and antituberculosis activities. These compounds demonstrate a range of biological effects, which could be beneficial in developing new treatments for infectious diseases (Küçükgüzel et al., 2004).

Antileishmanial Activity

Research has also explored the antileishmanial activity of 4-amino-1,2,4-triazole derivatives. Theoretical calculations and experimental evaluations have highlighted the potential of these compounds in treating Leishmania infections, which are caused by parasitic protozoans. This discovery opens avenues for developing new antileishmanial agents (Süleymanoğlu et al., 2017).

Anticancer Research

Some Mannich bases derived from 1,2,4-triazoles have been synthesized and assessed for their anticancer activities against various cancer cell lines. This research provides insights into the development of novel anticancer agents, showcasing the versatility of triazole derivatives in medicinal chemistry (Holla et al., 2003).